Cas no 2172560-19-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• CAS No: 2172560-19-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6423057
• PubChem ID: 165585569
• Update Time: 2025-05-18

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid
• EN300-1530898
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclobutane-1-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]cyclobutane-1-carboxylic acid
• 2172560-19-7
• EN300-1531025

• Inchi： 1S/C27H32N2O5/c1-3-8-18(15-25(30)29(2)19-13-17(14-19)26(31)32)28-27(33)34-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,17-19,24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： WWHVIJBZTPQYJD-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N(C)C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic Acid (CAS No. 2172560-19-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2172560-19-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring and a fluorenyl moiety, both of which contribute to its unique chemical properties and potential biological activities.

The structural complexity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid makes it a promising candidate for various applications in drug discovery and development. The presence of the fluorenyl group, known for its stability and fluorescence properties, suggests potential utility in diagnostic imaging and bioconjugation techniques. Additionally, the amide and carbamate functional groups within the molecule contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The cyclobutane ring in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in certain protein targets. This structural feature has been exploited in the design of small-molecule inhibitors that exhibit high potency against specific enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The methoxycarbonyl group, for instance, can be readily modified through various chemical reactions, allowing for the introduction of additional functional groups or side chains that can fine-tune the biological activity of the molecule. This flexibility makes 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid an invaluable asset in medicinal chemistry libraries.

The fluorenyl moiety also offers unique photophysical properties that are increasingly being leveraged in biotechnology and pharmaceutical applications. Fluorene derivatives are known for their high quantum yields and excellent photostability, making them ideal for use in fluorescent probes and sensors. In addition, the amine group at the N-terminal can be conjugated to biomolecules such as peptides, antibodies, or nucleic acids, facilitating the development of targeted therapies and diagnostic agents.

Recent studies have highlighted the potential of cyclobutane-containing compounds as scaffolds for drug discovery. The rigid three-membered ring structure provides a stable framework that can interact favorably with biological targets, while also allowing for conformational flexibility that is essential for effective binding. This balance between rigidity and flexibility has been demonstrated to improve drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane-1-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the cyclobutane core and introduce the fluorenyl group efficiently. These synthetic strategies often involve transition-metal catalysis, which can enhance reaction yields and selectivity while minimizing byproduct formation.

In conclusion, 3-3-{(9H-fluoren-9 -yl)methoxycarbonyl}amino)-N-methylhexanamidocyclobutane -1-carboxylic acid (CAS No. 2172560 -19 -7) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure, combined with its versatile functional groups, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of next-generation therapeutics.